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Introduction
Diisopropyl peroxydicarbonate (IPP), with the chemical formula C8H14O6, is an organic

peroxide that serves as a highly effective free-radical initiator in polymerization processes.[1] Its

utility is particularly notable in the low-temperature polymerization of vinyl chloride, acrylates,

and styrenics.[1] Beyond polymer manufacturing, it finds applications in pharmaceutical

synthesis as a catalyst and solvent.[1] However, its high reactivity and thermal instability

necessitate stringent handling and storage protocols to mitigate the risks of fire and explosion.

[2] This guide provides a comprehensive overview of the physical and chemical properties of

diisopropyl peroxydicarbonate, detailed experimental protocols, and visualizations of its core

chemical processes.

Physical and Chemical Properties
Diisopropyl peroxydicarbonate is a white crystalline solid at low temperatures and a

colorless liquid at room temperature.[3] It possesses a sharp, unpleasant odor.[4] It is highly

reactive, sensitive to shock, heat, and friction, and poses a significant fire and explosion

hazard, especially when in contact with organic materials, amines, or certain metals.[4][5]
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Quantitative Physical and Chemical Data
Property Value References

Molecular Formula C8H14O6 [1][3]

Molecular Weight 206.19 g/mol [1]

Melting Point 8-12 °C (46-54 °F) [1][3][6]

Density 1.080 - 1.138 g/cm³ [2][3]

Boiling Point (Decomposes) -

Flash Point 79.1 °C (174.4 °F) [1][7]

Water Solubility
30.5 mg/L at 20 °C

(immiscible)
[1][3]

Solubility in other solvents

Miscible with aliphatic and

aromatic hydrocarbons, esters,

ethers, and chlorinated

hydrocarbons.

[1][4]

Refractive Index 1.4034 at 20 °C [3][4]

Vapor Pressure 3.373 mmHg at 25 °C [2]

Decomposition Temperature 35-45 °C [1][4]

Self-Accelerating

Decomposition Temperature

(SADT)

~5 °C (for a 50 kg package) -

Thermal Decomposition and Reactivity
Diisopropyl peroxydicarbonate is highly thermally unstable and undergoes self-accelerating

exothermic decomposition at temperatures between 0-10 °C, which can be violent or explosive.

[5] This decomposition can be initiated by heat, shock, friction, or contact with catalysts such as

amines and certain metals.[5] The decomposition process proceeds via the homolytic cleavage

of the oxygen-oxygen bond, generating two isopropyloxycarbonyloxy radicals. These radicals

can then decarboxylate to form isopropyl radicals and carbon dioxide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://patents.google.com/patent/JPS58103357A/en
https://patents.google.com/patent/US5155192A/en
https://patents.google.com/patent/JPS58103357A/en
https://patents.google.com/patent/JPS58103357A/en
https://patents.google.com/patent/US5155192A/en
https://patents.google.com/patent/US6846888B2/en
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Self_accelerating_decomposition_temperature/
https://patents.google.com/patent/US5155192A/en
https://patents.google.com/patent/JPS58103357A/en
https://unece.org/sites/default/files/2024-05/ST-SG-AC10-C3-2024-16E.pdf
https://patents.google.com/patent/JPS58103357A/en
https://patents.google.com/patent/US5155192A/en
https://patents.google.com/patent/JPS58103357A/en
https://www.benchchem.com/product/b094068
https://patents.google.com/patent/US5155192A/en
https://www.benchchem.com/product/b094068
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Self_accelerating_decomposition_temperature/
https://patents.google.com/patent/JPS58103357A/en
https://www.benchchem.com/product/b094068
https://www.benchchem.com/product/b094068?utm_src=pdf-body
https://en.wikipedia.org/wiki/Self_accelerating_decomposition_temperature
https://en.wikipedia.org/wiki/Self_accelerating_decomposition_temperature
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The half-life of diisopropyl peroxydicarbonate is highly temperature-dependent. For

example, its half-life is approximately 18 hours at 40°C, which decreases to 1.2 hours at 60°C.

[4]

Experimental Protocols
Synthesis of Diisopropyl Peroxydicarbonate
The most common method for the synthesis of diisopropyl peroxydicarbonate involves the

reaction of isopropyl chloroformate with a source of peroxide, such as sodium peroxide or

hydrogen peroxide in the presence of a base.[8] The following is a representative experimental

protocol based on literature descriptions.[8]

Materials:

Isopropyl chloroformate (99%+)

Hydrogen peroxide (35-50% aqueous solution)

Sodium hydroxide (50% aqueous solution)

Deionized water

Ice

Sodium chloride

Anhydrous magnesium sulfate

Equipment:

Jacketed glass reactor with overhead stirring, temperature probe, and addition funnels

Cooling bath

Separatory funnel

Beakers and flasks
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Vacuum filtration apparatus

Procedure:

Preparation of the Reaction Mixture: In the jacketed glass reactor, prepare a dilute aqueous

solution of hydrogen peroxide. For example, dilute 18.18 g of 50.5% aqueous hydrogen

peroxide with 40 g of deionized water.[8] To this, add 96.3 g of isopropyl chloroformate.[8]

Cooling: Cool the reactor contents to between 0 °C and 5 °C using the cooling bath.

Addition of Base: Slowly add a dilute aqueous solution of sodium hydroxide (e.g., 40.94 g of

50.8% aqueous sodium hydroxide diluted with 25 g of water) to the stirred reaction mixture

via an addition funnel.[8] Maintain the reaction temperature between 0 °C and 10 °C

throughout the addition.

Reaction: Continue stirring the mixture at 0-10 °C for 1-2 hours after the addition of the

sodium hydroxide is complete.

Phase Separation: Stop the stirring and allow the layers to separate. The lower aqueous

layer is drained off.

Washing: Wash the organic layer with cold deionized water, followed by a cold, saturated

sodium chloride solution to remove any remaining impurities.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Isolation: Filter the mixture to remove the drying agent. The resulting clear liquid is

diisopropyl peroxydicarbonate. Due to its instability, it should be stored at temperatures

below -15 °C and used without delay.

Analysis of Thermal Decomposition Products by GC-MS
The thermal decomposition of diisopropyl peroxydicarbonate can be analyzed by Gas

Chromatography-Mass Spectrometry (GC-MS) to identify the volatile products formed.

Instrumentation:

Gas chromatograph with a mass selective detector (GC-MS)
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Capillary column suitable for volatile organic compounds (e.g., DB-5ms, 30 m x 0.25 mm ID,

0.25 µm film thickness)

Headspace autosampler (optional, for analysis of decomposition from a solid or liquid

sample)

GC-MS Conditions (Representative):

Injector Temperature: 150 °C (to minimize on-column decomposition)

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes

Ramp: 10 °C/min to 200 °C

Hold at 200 °C for 5 minutes

Carrier Gas: Helium at a constant flow rate of 1 mL/min

MS Ion Source Temperature: 230 °C

MS Quadrupole Temperature: 150 °C

Scan Range: 35-350 amu

Sample Preparation: A dilute solution of diisopropyl peroxydicarbonate in a suitable solvent

(e.g., hexane) is prepared. A small aliquot of this solution is injected into the GC-MS.

Alternatively, a small amount of the solid or liquid diisopropyl peroxydicarbonate can be

placed in a headspace vial, heated to a specific decomposition temperature (e.g., 50 °C) for a

set time, and the headspace gas injected for analysis.

Determination of Self-Accelerating Decomposition
Temperature (SADT)
The SADT is a critical parameter for the safe storage and transport of organic peroxides. The

UN Manual of Tests and Criteria outlines standard methods for its determination. The following

is a summary of the United States SADT test (H.1).
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Principle: The SADT is the lowest temperature at which a substance in its commercial

packaging will undergo a self-accelerating decomposition. The test involves placing the

packaged substance in an oven at a set temperature and observing if thermal runaway occurs

within a seven-day period.

Procedure:

The substance in its commercial packaging is placed in an oven.

The oven is set to a test temperature.

The temperature of the sample is monitored. The test begins when the sample temperature

reaches 2 °C below the oven temperature.

The sample is held at the test temperature for up to seven days.

A "pass" is recorded if the sample temperature does not exceed the oven temperature by 6

°C or more within the seven-day period.

A "fail" is recorded if the sample temperature exceeds the oven temperature by 6 °C or more.

The test is repeated at different temperatures in 5 °C increments until the lowest temperature

that results in a "fail" is determined. This temperature is the SADT.

Mandatory Visualizations
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Reactants

Reaction

Products & Byproducts

Isopropyl Chloroformate

Reaction at 0-10 °CHydrogen Peroxide

Sodium Hydroxide (aq)

Diisopropyl peroxydicarbonate

Sodium Chloride

Water
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Diisopropyl peroxydicarbonate

Homolytic Cleavage
(Heat, Δ)

Initiation

2 x Isopropyloxycarbonyloxy Radical

Decarboxylation

2 x Isopropyl Radical 2 x Carbon Dioxide

Further Reactions
(e.g., Polymerization Initiation)
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Test Setup

Monitoring (up to 7 days)

Results

Place Packaged Sample in Oven

Set Oven to Test Temperature (T_oven)

Monitor Sample Temperature (T_sample)

Is T_sample >= T_oven + 6°C?

FAIL
(SADT is at or below T_oven)

Yes

PASS

No

Report SADT as the 'Fail' Temperature Increase T_oven and Repeat Test

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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